Cas no 1226427-16-2 (tert-butyl 2-[2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate)

• Product Name: tert-butyl 2-[2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate
• CAS No: 1226427-16-2
• MF: C₂₄H₂₅NO₅
• MW: 407.459007024765
• CID: 5394089
• Update Time: 2025-06-08

tert-butyl 2-[2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-Dimethylethoxy)-2-oxoethyl 2-(4-ethylphenyl)-1,2-dihydro-1-oxo-4-isoquinolinecarboxylate
• tert-butyl 2-[2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate

• Inchi： 1S/C24H25NO5/c1-5-16-10-12-17(13-11-16)25-14-20(18-8-6-7-9-19(18)22(25)27)23(28)29-15-21(26)30-24(2,3)4/h6-14H,5,15H2,1-4H3
• InChI Key： UHMDVXNNIVOHJK-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C(OCC(OC(C)(C)C)=O)=O)=CN1C1=CC=C(CC)C=C1

Experimental Properties

• Density: 1.213±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.9±50.0 °C(Predicted)
• pka: -3.87±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on tert-butyl 2-[2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate

tert-butyl 2-[2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate (CAS No. 1226427-16-2): A Comprehensive Overview

tert-butyl 2-[2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate (CAS No. 1226427-16-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The structure of tert-butyl 2-[2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate is notable for its combination of a tert-butyl ester group, an isoquinoline ring, and a substituted phenyl moiety. The tert-butyl ester group provides stability and enhances the solubility of the compound, making it suitable for various pharmaceutical formulations. The isoquinoline ring, a key pharmacophore in many bioactive molecules, contributes to the compound's biological activity. The 4-ethylphenyl substitution further modulates the compound's properties, influencing its binding affinity and selectivity towards specific biological targets.

In recent years, significant advancements have been made in understanding the biological activities of tert-butyl 2-[2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to inhibit key enzymes involved in inflammatory pathways and to scavenge reactive oxygen species (ROS). For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively reduced inflammation in animal models of arthritis by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory and antioxidant activities, tert-butyl 2-[2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate has also shown promise in neuroprotective applications. Research conducted at the University of California revealed that the compound can protect neurons from oxidative stress-induced damage, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are believed to be mediated through its ability to modulate mitochondrial function and reduce oxidative stress.

The pharmacokinetic properties of tert-butyl 2-[2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate have also been extensively studied. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with metabolites being excreted primarily through the urine. These pharmacokinetic characteristics make it a promising candidate for further development as a therapeutic agent.

In terms of clinical applications, tert-butyl 2-[2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate has shown potential in several therapeutic areas. Its anti-inflammatory properties make it a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, its neuroprotective effects suggest potential applications in neurological disorders where oxidative stress plays a significant role.

To further explore the therapeutic potential of tert-butyl 2-[2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into the compound's therapeutic benefits and safety profile.

In conclusion, tert-butyl 2-[2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate (CAS No. 1226427-16-2) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structure and biological activities make it an exciting subject for ongoing research and development. As more data become available from clinical trials, it is anticipated that this compound will play an increasingly important role in advancing medical treatments for inflammatory and neurodegenerative diseases.